molecular formula C₂₄H₄₈O₂ B1161708 2-Octyl-tetradecanoic Acid Ethyl Ester

2-Octyl-tetradecanoic Acid Ethyl Ester

Cat. No.: B1161708
M. Wt: 368.64
Attention: For research use only. Not for human or veterinary use.
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Description

2-Octyl-tetradecanoic Acid Ethyl Ester is a branched-chain fatty acid ethyl ester characterized by a tetradecanoic acid (C14) backbone substituted with a 2-octyl group and esterified with ethanol. Branched esters like this are of interest in industrial applications, including lubricants, cosmetics, and biofuels, due to their modified physicochemical behaviors compared to linear-chain esters .

Properties

Molecular Formula

C₂₄H₄₈O₂

Molecular Weight

368.64

Synonyms

dl-2-Octyl-tetradecanoic Acid Ethyl Ester

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Chain Length : Longer-chain esters (e.g., C18) exhibit higher melting points and lower volatility compared to shorter chains (e.g., C9) .
  • Branching: The 2-octyl branch in the target compound likely reduces crystallinity and enhances solubility in nonpolar solvents compared to linear analogs .
  • Unsaturation: Esters with double bonds (e.g., ethyl linoleate) show lower melting points and increased oxidative instability but may exhibit antioxidant activity .
2.2 Physicochemical Properties

Based on analogous compounds:

Property This compound (Inferred) Ethyl Palmitate (C16) Ethyl Stearate (C18) Ethyl Linoleate (C18:2)
Molecular Weight (g/mol) ~368 (C24H48O2) 284.5 312.5 308.5
Melting Point (°C) ~-10 to 5 (estimated) 24–28 33–35 -20
Boiling Point (°C) ~300–320 (estimated) 185–190 (at 10 mmHg) 213 (at 10 mmHg) 215–220 (at 10 mmHg)
Solubility High in lipids, low in water Insoluble in water Insoluble in water Insoluble in water
Retention Time (GC, min) Shorter than C18 (inferred from branching) ~30–31 (Hexadecanoic acid ethyl ester) 33.1 32.1

Notes:

  • Branching in the target compound may lower its GC retention time compared to linear C14 esters due to reduced molecular rigidity .
  • Ethyl linoleate’s lower melting point (-20°C) highlights the impact of unsaturation on phase behavior .

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